Cas no 93271-59-1 (3-Cyano-4-methyl-2-pyridone)

3-Cyano-4-methyl-2-pyridone structure
3-Cyano-4-methyl-2-pyridone structure
Product Name:3-Cyano-4-methyl-2-pyridone
CAS No:93271-59-1
MF:C7H6N2O
MW:134.13534116745
MDL:MFCD00716620
CID:61618
PubChem ID:10606782
Update Time:2025-09-19

3-Cyano-4-methyl-2-pyridone Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-4-methylnicotinonitrile
    • 3-Cyano-4-methyl-2-pyridone
    • 1,2-dihydro-4-methyl-2-oxo-3-Pyridinecarbonitrile
    • 2-Hydroxy-4-methyl-pyridine-3-carbonitrile
    • 4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
    • 4-methyl-2-oxo-1H-pyridine-3-carbonitrile
    • 1,2-Dihydro-4-methyl-2-oxo-3-pyridinecarbonitrile (ACI)
    • 2-Hydroxy-4-methylpyridine-3-carbonitrile
    • 4-Methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
    • Z1198154735
    • XSJRLWNOZDULKJ-UHFFFAOYSA-N
    • DB-028100
    • 3-Pyridinecarbonitrile, 1,2-dihydro-4-methyl-2-oxo-
    • SB52872
    • SCHEMBL296497
    • 4-methyl-3-cyano-2-pyridone
    • 3-cyano-4-methylpyridone
    • F17472
    • MFCD00716620
    • CS-10692
    • SY007009
    • CS-0037171
    • DTXSID20442322
    • 1 pound not2-dihydro-2-oxo-4-methylpyridine-3-carbonitrile
    • AKOS006274540
    • 2-hydroxy-3-cyano-4-methylpyridine
    • 93271-59-1
    • AKOS015891765
    • 4-METHYL-2-OXO-1,2-DIHYDRO-PYRIDINE-3-CARBONITRILE
    • EN300-98342
    • 2-hydroxy-4-methyl-3-cyanopyridine
    • MDL： MFCD00716620
    • Inchi： 1S/C7H6N2O/c1-5-2-3-9-7(10)6(5)4-8/h2-3H,1H3,(H,9,10)
    • InChI Key： XSJRLWNOZDULKJ-UHFFFAOYSA-N
    • SMILES： N#CC1=C(C)C=CNC1=O

Computed Properties

  • Exact Mass: 134.04800
  • Monoisotopic Mass: 134.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.209
  • Boiling Point: 337.7℃ at 760 mmHg
  • Flash Point: 158.005℃
  • Refractive Index: 1.553
  • PSA: 56.65000
  • LogP: 0.55498

3-Cyano-4-methyl-2-pyridone Security Information

3-Cyano-4-methyl-2-pyridone Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Cyano-4-methyl-2-pyridone Production Method

Production Method 1

65995-94-0 65995-94-0
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  < 30 °C; 30 °C → 50 °C; 2 h, 50 °C
Reference
Preparation of 2-piperazinopyridine-3-carboxylates as voltage-gated sodium channel blockers
, World Intellectual Property Organization, , ,

Production Method 2

65995-94-0 65995-94-0
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  < 30 °C; 30 °C → 50 °C; 2 h, 50 °C
Reference
Preparation of substituted pyridinecarboxylates as voltage-gated sodium channel blockers
, World Intellectual Property Organization, , ,

Production Method 3

141-97-9 141-97-9
107-91-5 107-91-5
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Potassium carbonate
Reference
Investigation of the reaction conditions for the synthesis of 4,6-disubstituted 3-cyano-2-pyridones and 4-methyl-3-cyano-6-hydroxy-2-pyridone
Mijin, Dusan; Misic-Vukovic, Milica M., Journal of the Serbian Chemical Society, 1994, 59(12), 959-65

Production Method 4

5436-21-5 5436-21-5
107-91-5 107-91-5
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Acetic acid Catalysts: Ammonium acetate Solvents: Toluene ;  rt
1.2 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  40 min, 25 °C; 30 min, 50 °C
1.3 Solvents: Water ;  50 min, 5 °C
Reference
Improved synthesis of 2-chloro-3-amino-4-methylpyridine
Zhao, Qian; Chen, Han-Geng; Qian, Chao; Chen, Xin-Zhi, Journal of Heterocyclic Chemistry, 2013, 50(1), 145-148

Production Method 5

410547-38-5 410547-38-5
410547-37-4 410547-37-4
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  rt; rt → 90 °C; 1.5 h, 90 °C; cooled
1.2 Reagents: Water
Reference
Synthesis of 2-chloro-3-amino-4-methylpyridine oxychloride cement
Xiao, Qing; Liu, Anchang; Tan, Zhenyou; Liu, Fang, Wuhan Gongcheng Daxue Xuebao, 2008, 30(4), 33-35

Production Method 6

107-91-5 107-91-5
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Solvents: Dimethyl sulfoxide ;  overnight, rt
Reference
Process for preparation of nevirapine key intermediate 2-chloro-3-amino-4-methylpyridine
, China, , ,

Production Method 7

410547-38-5 410547-38-5
410547-37-4 410547-37-4
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  5 - 10 °C; 2 - 3 h, 50 °C
1.2 Reagents: Water ;  cooled
Reference
Method for preparation of 2-chloro-3-amino-4-methylpyridine
, China, , ,

Production Method 8

71493-76-0 71493-76-0
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  rt → 50 °C; 50 °C → 10 °C
1.2 Reagents: Sodium nitrite Solvents: Water ;  5 h, < 15 °C; overnight, rt
Reference
Synthesis of 3-amino-2-chloro-4-methylpyridine from malononitrile and acetone
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Production Method 9

5436-21-5 5436-21-5
107-91-5 107-91-5
93271-59-1 93271-59-1
Reaction Conditions
1.1 Catalysts: Acetic acid ,  Ammonium acetate Solvents: Toluene ;  8 h, rt → reflux
1.2 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  40 min, rt; rt → 50 °C; 3 h, 50 °C; 50 °C → 5 °C
1.3 Solvents: Water ;  20 min, 5 °C; 30 min, 5 °C
Reference
A concise synthesis of 2-chloro-3-amino-4-methylpyridine
Ge, Xin; Chen, Han-geng; Cao, Chang-hui; Liu, Jin-qiang; Qian, Chao; et al, Research on Chemical Intermediates, 2011, 37(6), 599-604

Production Method 10

410547-38-5 410547-38-5
410547-37-4 410547-37-4
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Sulfuric acid
1.2 Solvents: Water
Reference
Process for preparation of 3-amino-2-chloro-4-methylpyridine
, World Intellectual Property Organization, , ,

Production Method 11

109-94-4 109-94-4
107-91-5 107-91-5
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Sodium Solvents: Diethyl ether ;  cooled; 1 h, < 20 °C; 5 h, cooled
1.2 Solvents: Water ;  10 min, rt
1.3 Catalysts: Piperidinium acetate ;  2 h, rt → 100 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 4 - 5, cooled
Reference
Pyrrole-3-formamide compound, its preparation method and its use in preparation of anticancer agents
, China, , ,

Production Method 12

1025080-30-1 1025080-30-1
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  2-(3,3-Dimethoxy-1-methylpropylidene)propanedinitrile Solvents: Water ;  2 h, 50 °C; 50 °C → rt
Reference
Caspase inhibitors based on pyridazinone scaffold
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Production Method 13

243860-74-4 243860-74-4
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetic acid
Reference
Alkyl azinyl carbonitriles as building blocks in heterocyclic synthesis. A route for the synthesis of 4-methyl-2-oxopyridines
Al-Mousawi, S. M.; George, K. S.; Elnagdi, M. H., Pharmazie, 1999, 54(8), 571-574

Production Method 14

1188-33-6 1188-33-6
93271-58-0 93271-58-0
93271-59-1 93271-59-1
Reaction Conditions
Reference
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Smetskaya, N. I.; Mukhina, N. A.; Granik, V. G., Khimiya Geterotsiklicheskikh Soedinenii, 1984, (6), 799-802

Production Method 15

5436-21-5 5436-21-5
107-91-5 107-91-5
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Acetic acid Catalysts: Ammonium acetate Solvents: Toluene ;  8 h, reflux; reflux → rt
1.2 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  25 °C; 3 h, 50 °C
Reference
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Chicca, Andrea; Arena, Chiara; Bertini, Simone; Gado, Francesca; Ciaglia, Elena; et al, European Journal of Medicinal Chemistry, 2018, 154, 155-171

Production Method 16

410547-37-4 410547-37-4
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  0 °C; 5 h, 0 °C → 50 °C
Reference
Preparation of AXL, c-Met, and TyRo3 inhibitors
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Production Method 17

133627-45-9 133627-45-9
93271-59-1 93271-59-1
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Water ;  rt → 0 °C; 0 °C
1.2 Reagents: Potassium cyanide Solvents: Water ;  > 1 min, heated; 30 min, rt
1.3 Reagents: Sodium bicarbonate ;  neutralized, rt
1.4 Reagents: Hydrochloric acid ;  2 h, reflux; cooled
1.5 Reagents: Potassium bicarbonate ;  pH 3
Reference
Molecular and crystal structure, IR and Raman spectra, and quantum chemical calculations for 2-hydroxy-3-cyano-4-methylpyridine
Kucharska, E.; Sasiadek, W.; Janczak, J.; Ban-Oganowska, H.; Lorenc, J.; et al, Vibrational Spectroscopy, 2010, 53(2), 189-198

Production Method 18

93271-59-1 93271-59-1
Reaction Conditions
Reference
Preparation of carboxamides as sodium channel blocking compounds, derivatives thereof, and methods of their use
, World Intellectual Property Organization, , ,

Production Method 19

93271-59-1 93271-59-1
Reaction Conditions
Reference
Studies on the preparation of 3,4-disubstituted 2-methoxypyridines
Pelisson, Marcelo M. M.; Da Silva, Gil Valdo Jose; Clive, Derrick L. J.; Coltart, Don M.; Hof, Fraser A., Journal of Heterocyclic Chemistry, 1999, 36(3), 653-658

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